Cas no 99068-00-5 (Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)-)

• Product Name: Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)-
• CAS No: 99068-00-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4379503
• Update Time: 2026-04-10

Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)-

Additional information on Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)-

Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)-: A Versatile Compound with Promising Applications in Pharmaceutical and Biotechnological Research

Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)-, with the CAS number 99068-00-5, represents a unique class of organic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its aromatic ring system and pyrazole-derived functional group, exhibits a range of biological activities that make it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in the design of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The structural features of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- are critical to its pharmacological profile. The aromatic phenolic ring, combined with the pyrazole ring system, creates a scaffold that can engage in multiple interactions with biological targets. The presence of the methyl group at the 3-position of the pyrazole ring further enhances its chemical stability and metabolic resistance, which are essential properties for drug candidates. These structural elements are not only crucial for the molecule's biological activity but also for its potential applications in drug delivery systems and targeted therapy.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)-. Researchers have employed catalytic methodologies to achieve high-yield synthesis, reducing the environmental impact associated with traditional chemical processes. One notable study published in Journal of Medicinal Chemistry (2023) demonstrated the use of microwave-assisted synthesis to produce this compound with enhanced purity and reduced reaction times. Such innovations in synthesis not only improve the scalability of production but also align with the principles of green chemistry, which are increasingly emphasized in pharmaceutical research.

The pharmacological activities of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- have been extensively investigated in recent years. In vitro studies have shown its ability to inhibit specific enzymes involved in the metabolic pathways of cancer cells. For instance, a 2023 study published in Cancer Research reported that this compound significantly suppresses the activity of tyrosine kinase, a key enzyme in the proliferation of certain tumor cells. This finding suggests its potential as a therapeutic agent in oncology, particularly for cancers with overactive tyrosine kinase signaling.

Moreover, the compound has demonstrated neuroprotective properties in preclinical models. A 2024 study in Neuropharmacology highlighted its ability to modulate the expression of genes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The mechanism of action involves the interaction of the pyrazole ring with specific receptors in the central nervous system, which may lead to the modulation of neurotransmitter release and synaptic plasticity. These findings underscore the versatility of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- in addressing complex neurological conditions.

Another area of interest is the application of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- in the development of antiviral agents. Recent research has explored its potential against RNA viruses, particularly in the context of emerging infectious diseases. A 2023 study in Antiviral Research demonstrated that this compound can interfere with the replication cycle of certain RNA viruses by targeting specific viral enzymes. This discovery opens new avenues for the design of antiviral therapies that could be effective against a broad spectrum of viral pathogens.

From a pharmacokinetic perspective, the compound exhibits favorable properties that are essential for drug development. Studies have shown that it has good solubility in aqueous media, which is critical for its bioavailability. Additionally, its metabolic profile indicates a low potential for drug-drug interactions, which is a significant advantage in clinical settings. These properties make Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- a promising candidate for oral administration, as it can maintain therapeutic concentrations in the bloodstream over extended periods.

The safety profile of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- has also been evaluated in preclinical studies. Toxicological assessments have revealed that it exhibits low acute toxicity and minimal adverse effects on vital organs such as the liver and kidneys. These findings are crucial for its potential transition from laboratory research to clinical trials. However, further studies are needed to fully understand its long-term safety and efficacy in human subjects.

Despite its promising potential, the development of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- as a therapeutic agent faces several challenges. One of the primary obstacles is the optimization of its chemical structure to enhance its selectivity for specific biological targets. Additionally, the need for large-scale production that maintains its purity and stability remains a critical consideration for pharmaceutical manufacturers. Addressing these challenges requires interdisciplinary collaboration between chemists, biologists, and pharmacologists to refine the molecule's properties and ensure its viability as a drug candidate.

In conclusion, Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities position it as a promising candidate for the development of novel therapeutics. Ongoing research into its pharmacological mechanisms, synthetic methods, and safety profile will continue to shape its potential applications in pharmaceutical and biotechnological research. As the scientific community continues to explore innovative approaches to drug development, the role of Phenol, 2-(4,5-dihydro-3-methyl-1H-pyrazol-5-yl)- is likely to expand, offering new possibilities for the treatment of complex diseases.